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The aquaculture industry has long relied on chemical agents to control pathogens and ensure
the health of aquatic stocks. For decades, Malachite Green (MG), a triphenylmethane dye, has
been a widely used and effective agent against fungal and parasitic infections in fish and their
eggs.[1][2][3] However, mounting evidence of its significant toxicity has led to its ban in
aquaculture in many countries, including the United States and the European Union,
necessitating the adoption of safer alternatives.[3][4] Peracetic acid (PAA), a strong oxidizing
agent, has emerged as a highly effective and environmentally benign substitute. This guide
provides a comprehensive comparison of Peracetic Acid and Malachite Green, supported by
experimental data, to inform researchers, scientists, and drug development professionals of the
compelling advantages of transitioning to PAA.

Executive Summary

Peracetic acid offers a clear advantage over Malachite Green due to its favorable safety profile
and comparable, if not superior, efficacy in controlling aquatic pathogens. While Malachite
Green is a potent biocide, its use is fraught with risks of carcinogenicity, genotoxicity, and long-
term environmental contamination.[1][2][5][6] In contrast, Peracetic Acid effectively reduces
pathogen loads at low concentrations and rapidly degrades into harmless byproducts—acetic
acid, oxygen, and water—posing minimal risk to the environment and non-target organisms.[7]

[8]
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Performance and Efficacy
Antimicrobial and Antifungal Activity

Peracetic Acid: PAA has demonstrated broad-spectrum antimicrobial activity against a variety
of fish pathogens.[7][9] Effective concentrations for controlling many common fish pathogens
are typically below 2 mg/L.[8][9] Studies have shown its efficacy against key pathogens such as
Yersinia ruckeri, Weissella ceti, and Flavobacterium columnare.[7][9] Furthermore, PAA is
highly effective in controlling fungus on fish eggs, a traditional application of Malachite Green.
[4][10]

Malachite Green: MG is undeniably effective against fungal infections, particularly from
Saprolegnia, and various protozoan parasites.[2][3] Its efficacy has been one of the primary
reasons for its prolonged use in the aquaculture industry.

: ve Effi

Parameter Peracetic Acid Malachite Green Source

Effective _
) ) Varies, e.g., 0.1 ppm
Concentration Typically < 2 mg/L [9][11]
for pond treatment
(Pathogen Control)

Fungus Control on Not directly compared

Catfish Eggs (Fry 60-63% at 2.5-5 mg/L in these studies, but [4][10]
Survival) historically effective

Parasite Removal 75% reduction at 2 Historically used for ]
(Trichodina spp.) mg/L parasite control

Safety and Toxicology

The most significant divergence between Peracetic Acid and Malachite Green lies in their
toxicological profiles.

Toxicity to Aquatic Organisms

Peracetic Acid: While PAA is toxic at high concentrations, the effective use concentrations are
generally well-tolerated by most fish species.[8] The 24-hour median lethal concentration
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(LC50) for various fish species ranges from 2.8 to 9.3 mg/L, with no-observed-effect
concentrations (NOEC) between 1.9 and 5.8 mg/L.[12][13] The toxicity of PAA can be
influenced by water chemistry, with decreased alkalinity and hardness increasing its toxicity.[12]
[13]

Malachite Green: MG is highly toxic to fish, and its toxicity is influenced by exposure time,
temperature, and concentration.[1][2][5] It can cause multi-organ tissue damage, and its
reduced form, leucomalachite green (LMG), is lipophilic and persists in fish tissues for
extended periods.[1][2][3]

. . : : :

Peracetic Acid (24- Malachite Green

Species o Source
h LC50) (Acute Toxicity)
Fathead Minnow 2.8 mg/L Highly toxic [11][12][13]
) Teratogenic effects on
Rainbow Trout 4.1-6.2mg/lL [2][12][13]
eggs
_ Physiological changes
Channel Catfish 4.1 -6.2 mg/L ) [11][12][13]
in blood
Blue Tilapia 9.3 mg/L Not specified [12][13]

Human and Environmental Safety

Peracetic Acid: PAA is considered environmentally friendly as it breaks down into harmless
substances.[7] It does not leave toxic residues in the environment or in fish tissues, and it does
not pose a carcinogenic risk to humans.[7][8]

Malachite Green: MG is a recognized carcinogen, mutagen, and teratogen.[1][2][5][6] Its
presence in food products is a significant public health concern, leading to bans on its use in
food-producing animals in numerous countries.[3][4] The persistence of LMG in fish destined
for human consumption is a primary driver for seeking alternatives.[1][2]

Experimental Protocols
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Protocol 1: Efficacy of Peracetic Acid for Fungus

Control on Channel Catfish Eggs
This protocol is based on the study by Straus et al. (2012).[4][10]

Experimental Setup: A flow-through system with multiple replicates for each treatment group.

Test Substance: Peracetic acid solutions at concentrations of 2.5, 5, 10, 15, and 20 mg/L,

and an untreated control.

Test Subjects: Single spawns of channel catfish (Ictalurus punctatus) eggs.

Procedure:

o Eggs are treated twice daily with the respective PAA concentrations.
o Treatment continues until the embryos develop eyes.

o After hatching is complete, the number of viable fry is counted to determine the percent

survival.

o Endpoint: Percent survival of hatched fry.

Experimental Setup

Catfish Egg Spawns Treatment Incubation & Hatching Data Analysis
S eonceations mmmma Twice Daily Treatment gemmeg Incubation until Eyed Stage pummg Hatching pasmg Fry Count gemm g Percent Survival Calculation
" (0,25,5,10, 15,20 mg/L) 3

Flow-through System

Click to download full resolution via product page

PAA Efficacy Testing Workflow
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Protocol 2: Evaluation of Malachite Green Genotoxicity
in Mice
This protocol is based on the study by Abd El-Gawad et al. (2012).

Experimental Setup: In vivo study using laboratory mice.

» Test Substance: Malachite Green administered orally at doses of 27, 91, 272, and 543 mg/kg
body weight.

» Test Subjects: Mice, with control and treatment groups.
e Procedure:
o Mice are treated orally with MG for periods of 7, 14, 21, and 28 days.

o Bone marrow cells are collected to evaluate chromosomal aberrations and sister
chromatid exchanges.

o Liver tissue is collected for DNA fragmentation analysis.

» Endpoints: Percentage of chromosomal aberrations, frequency of sister chromatid
exchanges, and level of DNA fragmentation.

Signaling Pathways and Logical Relationships
Malachite Green Toxicological Pathway

Malachite Green and its metabolite, Leucomalachite Green, exert their toxicity through multiple
mechanisms. LMG, being lipophilic, can intercalate with DNA, leading to the formation of DNA
adducts. This can result in chromosomal breaks and mutations, contributing to its genotoxic
and carcinogenic effects.[1][14] MG can also induce oxidative stress by increasing lipid
peroxidation and depleting glutathione, leading to cellular damage and necrosis in various
organs, particularly the liver.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://mbimph.com/index.php/UPJOZ/article/view/4411
https://mbi-prh.s3.ap-south-1.amazonaws.com/2024/Sep/03-Sep-24/UPJOZ_4023/Ms_UPJOZ_4023.pdf
https://en.wikipedia.org/wiki/Malachite_green
https://thefishvet.com/2012/11/07/peracetic-acid-as-an-alternative-to-malachite-green-as-a-fungicide/
https://www.macsenlab.com/blog/malachite-green-chemical-properties-uses-and-side-effects/
https://www.researchgate.net/publication/383602681_Toxicological_Impact_of_Malachite_Green_on_Freshwater_Fish_A_Comprehensive_Review
https://www.globalseafood.org/advocate/assessing-bactericidal-activity-of-peracetic-acid-to-selected-fish-pathogens-in-ras-water/
https://www.globalseafood.org/advocate/assessing-bactericidal-activity-of-peracetic-acid-to-selected-fish-pathogens-in-ras-water/
https://www.researchgate.net/publication/379557376_Towards_sustainable_water_disinfection_with_peracetic_acid_in_aquaculture_A_review
https://aquahoy.com/peracetic-acid-safe-sustainable-disinfectant-aquaculture/
https://pubmed.ncbi.nlm.nih.gov/22671856/
https://pubmed.ncbi.nlm.nih.gov/22671856/
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/st_rpts/tox071.pdf
https://www.researchgate.net/publication/320533630_Toxicity_of_Peracetic_Acid_to_Fish_Variation_among_Species_and_Impact_of_Water_Chemistry_PAA_TOXICITY_TO_VARIOUS_FISH
https://www.semanticscholar.org/paper/Toxicity-of-peracetic-acid-to-fish%3A-Variation-among-Straus-Meinelt/c5d670e50ba5eac183e5f1769838ded2bc757323
https://www.semanticscholar.org/paper/Toxicity-of-peracetic-acid-to-fish%3A-Variation-among-Straus-Meinelt/c5d670e50ba5eac183e5f1769838ded2bc757323
https://pubs.aip.org/aip/acp/article/2535/1/030020/2892345/A-review-On-malachite-green-synthesis-uses-and
https://pubmed.ncbi.nlm.nih.gov/22696874/
https://pubmed.ncbi.nlm.nih.gov/22696874/
https://www.benchchem.com/product/b1171833#peracetic-acid-as-a-safer-alternative-to-malachite-green
https://www.benchchem.com/product/b1171833#peracetic-acid-as-a-safer-alternative-to-malachite-green
https://www.benchchem.com/product/b1171833#peracetic-acid-as-a-safer-alternative-to-malachite-green
https://www.benchchem.com/product/b1171833#peracetic-acid-as-a-safer-alternative-to-malachite-green
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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